Cas no 2227721-81-3 (methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate
• CAS No: 2227721-81-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5873008
• PubChem ID: 165693821
• Update Time: 2025-10-05

methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate
• 2227721-81-3
• EN300-1775376

• Inchi： 1S/C10H18O3/c1-3-10(5-4-6-10)8(11)7-9(12)13-2/h8,11H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： NCGNQGMZIXGLRZ-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1(CC)CCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate

Professional Introduction to Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate (CAS No. 2227721-81-3)

Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate, identified by its Chemical Abstracts Service number CAS No. 2227721-81-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its specific stereochemistry and structural features, has garnered attention for its potential applications in pharmaceutical development and biochemical studies.

The compound’s name highlights several key structural and stereochemical elements. The prefix methyl indicates that it is an ester derivative, while the suffix -propanoate suggests a three-carbon backbone with a carboxylate group. The notation (3S) specifies the stereochemistry at the third carbon atom, indicating a (S) configuration, which is crucial for its biological activity. Additionally, the presence of 1-ethylcyclobutyl side chain introduces a cyclic structure with an ethyl substituent, contributing to the molecule’s complexity and unique properties.

In recent years, there has been growing interest in chiral compounds like Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate due to their role in asymmetric synthesis and their potential as pharmacologically active agents. The stereochemistry of such compounds often dictates their interaction with biological targets, making the precise control of chirality essential for drug design and development. The (S) configuration at the third carbon in this compound may influence its binding affinity and efficacy in biological systems.

Research into this compound has been driven by its potential applications in the synthesis of novel pharmaceuticals. The structural motif of Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate, featuring a hydroxypropanoate ester and an ethyl-substituted cyclobutyl group, makes it a versatile building block for more complex molecules. Such structural features are often exploited in medicinal chemistry to develop drugs with improved pharmacokinetic properties and reduced side effects.

Recent studies have explored the use of Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate as a precursor in the synthesis of biologically active compounds. For instance, researchers have investigated its potential as an intermediate in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The cyclobutyl moiety, in particular, has been shown to enhance metabolic stability and reduce systemic toxicity, making it an attractive feature for drug development.

The hydroxypropanoate ester group in Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate also plays a critical role in its chemical behavior. This functional group can participate in various reactions, including ester hydrolysis and transesterification, which are commonly used in organic synthesis. Its presence allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric hydrogenation, are often employed to achieve high enantiomeric purity. These methods ensure that the desired (S) configuration is maintained throughout the synthetic process, which is critical for biological activity.

In conclusion, Methyl (3S)-3-(1-ethylcyclobutyl)-3-hydroxypropanoate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it a valuable tool for developing new drugs and understanding biological mechanisms. As research continues to uncover new applications for this molecule, it is likely to remain a key focus in both academic and industrial settings.